Cas no 921198-25-6 (Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-)
921198-25-6 structure
Product Name:Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
CAS No:921198-25-6
MF:C24H20BNO2
MW:365.232106208801
CID:745539
PubChem ID:71422436
Update Time:2025-04-19
Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
- [2-[(pyren-2-ylmethylamino)methyl]phenyl]boronic acid
- SB83618
- (2-(((Pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid
- starbld0019302
- [2-({[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
- 921198-25-6
- DTXSID90841464
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- Inchi: 1S/C24H20BNO2/c27-25(28)22-7-2-1-4-21(22)15-26-14-16-12-19-10-8-17-5-3-6-18-9-11-20(13-16)24(19)23(17)18/h1-13,26-28H,14-15H2
- InChI Key: YCGMXZCTYLTMSZ-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1CNCC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O
Computed Properties
- Exact Mass: 365.1587090g/mol
- Monoisotopic Mass: 365.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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